Cas no 170737-41-4 (Benzyl 4-formylcyclohexylcarbamate)

• Product Name: Benzyl 4-formylcyclohexylcarbamate
• CAS No: 170737-41-4
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 1026583
• PubChem ID: 21882542
• Update Time: 2025-11-02

Benzyl 4-formylcyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-formylcyclohexylcarbamate
• Benzyl (4-formylcyclohexyl)carbamate
• Benzyl cis-4-formylcyclohexylcarbamate
• MFCD06657671
• SY301979
• SCHEMBL3197917
• A1-52917
• MFCD10574879
• cis-4-(Benzyloxycarbonylamino)cyclohexanecarbaldehyde
• cis-4-(Cbz-amino)cyclohexanecarbaldehyde
• SCHEMBL2558257
• MFCD03844593
• DB-369820
• DB-129704
• 917022-26-5
• cis-1-(Cbz-amino)-4-formylcyclohexane
• Benzyl4-formylcyclohexylcarbamate
• BENZYL N-[(1R,4R)-4-FORMYLCYCLOHEXYL]CARBAMATE
• Benzyl (1R,4R)-4-formylcyclohexylcarbamate
• trans-4-(Cbz-amino)-cyclohexanecarbaldehyde
• benzyl (trans-4-formylcyclohexyl)carbamate
• DTXSID60619359
• trans-4-(Benzyloxycarbonylamino)-cyclohexanecarbaldehyde
• TRANS-4-(BENZYLOXYCARBONYLAMINO)CYCLOHEXANECARBALDEHYDE
• 412357-50-7
• BENZYL N-(4-FORMYLCYCLOHEXYL)CARBAMATE
• SCHEMBL2558255
• SOIRQISQWQDGSN-MQMHXKEQSA-N
• AKOS025403801
• Benzyl (cis-4-formylcyclohexyl)carbamate
• Benzylcis-4-formylcyclohexylcarbamate
• AS-39296
• 170737-41-4
• G84615

• Inchi： 1S/C15H19NO3/c17-10-12-6-8-14(9-7-12)16-15(18)19-11-13-4-2-1-3-5-13/h1-5,10,12,14H,6-9,11H2,(H,16,18)
• InChI Key： SOIRQISQWQDGSN-UHFFFAOYSA-N
• SMILES： O=CC1CCC(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4Ų

Additional information on Benzyl 4-formylcyclohexylcarbamate

Comprehensive Overview of Benzyl 4-formylcyclohexylcarbamate (CAS No. 170737-41-4): Properties, Applications, and Innovations

Benzyl 4-formylcyclohexylcarbamate (CAS No. 170737-41-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile reactivity. This carbamate derivative combines a cyclohexyl backbone with a formyl group and a benzyl carbamate moiety, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "Benzyl 4-formylcyclohexylcarbamate synthesis," "CAS 170737-41-4 applications," and "carbamate derivatives in drug discovery," reflecting its relevance in modern science.

The compound's molecular structure, characterized by the formylcyclohexyl group, enables it to participate in a wide range of chemical reactions, including reductive amination, nucleophilic additions, and cross-coupling reactions. These properties make it a pivotal building block in the development of bioactive molecules and pharmaceutical intermediates. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of Benzyl 4-formylcyclohexylcarbamate to reduce environmental impact, aligning with the growing demand for sustainable chemical processes.

In the pharmaceutical sector, Benzyl 4-formylcyclohexylcarbamate is explored for its potential role in designing enzyme inhibitors and receptor modulators. Its carbamate functionality is particularly noteworthy, as it mimics natural substrates in biological systems, enhancing its utility in drug discovery. Searches for "carbamate-based therapeutics" and "170737-41-4 in medicinal chemistry" highlight its prominence in cutting-edge research. Additionally, its stability and solubility profile make it suitable for formulation development, addressing challenges in drug delivery systems.

Beyond pharmaceuticals, CAS No. 170737-41-4 finds applications in material science, particularly in the synthesis of polymeric materials and specialty coatings. The formyl group offers a reactive handle for polymerization or functionalization, enabling the creation of advanced materials with tailored properties. This versatility resonates with queries like "Benzyl 4-formylcyclohexylcarbamate in polymers" and "high-performance coatings," reflecting its interdisciplinary appeal.

Quality control and analytical characterization of Benzyl 4-formylcyclohexylcarbamate are critical for ensuring its efficacy in research and industrial applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. Researchers often seek "analytical methods for CAS 170737-41-4" or "spectral data of carbamate derivatives," underscoring the need for reliable data in scientific workflows.

In conclusion, Benzyl 4-formylcyclohexylcarbamate (CAS No. 170737-41-4) stands as a multifaceted compound with broad applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structure and reactivity continue to inspire innovations, while its alignment with sustainability and green chemistry trends ensures its relevance in future research. As interest grows in precision medicine and smart materials, this compound is poised to play an even more significant role in scientific advancements.